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For Researchers, Scientists, and Drug Development Professionals

Introduction

Human Gastrin | (1-14) is a truncated form of Gastrin |, a peptide hormone crucial for
stimulating gastric acid secretion and promoting the proliferation of gastric epithelial cells.[1] In
the realm of three-dimensional (3D) cell culture, Gastrin | (1-14) has emerged as a key
supplement in the media for cultivating various organoids, particularly those of gastrointestinal
origin such as stomach, intestine, and pancreas. Its mitogenic properties are primarily mediated
through the cholecystokinin 2 (CCK2) receptor, making it an invaluable tool for researchers
studying gastrointestinal development, disease modeling, and drug screening.[2]

These application notes provide a comprehensive guide for the effective use of human Gastrin
| (1-14) in organoid culture, including detailed protocols, data presentation, and visual diagrams
of the underlying signaling pathway and experimental workflow.

Biological Activity and Applications

Gastrin | (1-14) is a selective agonist for the CCK2 receptor. This interaction stimulates a
signaling cascade that promotes the proliferation and maintenance of progenitor cells within the
organoid culture.[2]

Key Applications:
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e Gastric Organoid Culture: Gastrin | (1-14) is a standard component of gastric organoid
media, promoting the growth and expansion of both normal and cancerous gastric
organoids.[3][4] It has been shown to increase the number of gastric organoids in a dose-
dependent manner.[2]

« Intestinal Organoid Culture: It is also utilized in the culture of intestinal organoids,
contributing to the maintenance of the stem cell niche.

e Pancreatic Organoid Culture: Gastrin | (1-14) has been used in the culture of pancreatic
organoids, including patient-derived organoids (PDOs) for cancer research.

o Disease Modeling: Its role in cell proliferation makes it relevant for modeling diseases such
as Barrett's esophagus and gastric cancer.[2] Studies have shown that gastrin can promote
the progression of Barrett's-like esophagus.[2]

Quantitative Data Summary

The following table summarizes the observed effects of Gastrin | (1-14) on the growth of cardia
organoids derived from L2-IL-1[3 mice.

Gastrin | Effect on Organoid  Effect on Organoid
) . Reference
Concentration Number Diameter
0 nM (Control) Baseline Baseline [2]
1nM Increased No significant change [2]
10 nM Significantly Increased  No significant change [2]

Experimental Protocols
Protocol 1: Preparation of Gastrin | (1-14) Stock Solution

Materials:
e Lyophilized Human Gastrin | (1-14)

o Sterile 1% Ammonia solution or sterile distilled water
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 Sterile microcentrifuge tubes
Procedure:

o Refer to the manufacturer's instructions for reconstituting the lyophilized peptide. A common
method is to dissolve it in 1% Ammonia solution to a stock concentration of 100 pM.[3]

 Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for long-term storage.

Protocol 2: Supplementing Organoid Culture Medium
with Gastrin | (1-14)

Materials:

e Basal organoid culture medium (e.g., Advanced DMEM/F-12)[5]

e Prepared Gastrin | (1-14) stock solution (100 uM)

o Other required supplements (e.g., EGF, Noggin, R-Spondinl, etc.)[3][5]
Procedure:

e Thaw an aliquot of the Gastrin | (1-14) stock solution on ice.

o Calculate the volume of the stock solution needed to achieve the desired final concentration
in the culture medium. A commonly used final concentration is 10 nM.[5][6][7]

o Aseptically add the calculated volume of Gastrin | (1-14) to the complete organoid culture
medium.

e Mix the medium gently but thoroughly.

e The supplemented medium is now ready for use in your organoid culture.
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Protocol 3: General Workflow for Culturing Gastric
Organoids with Gastrin | (1-14)

This protocol provides a general overview. Specific details may vary based on the tissue source
and experimental goals.

Materials:

Isolated gastric glands or organoid fragments

Basement membrane matrix (e.g., Matrigel®)[6]

Complete gastric organoid medium supplemented with Gastrin | (1-14)

24-well tissue culture plates[6]

Procedure:

o Embedding Organoids:

Thaw the basement membrane matrix on ice.

o

o

Resuspend the isolated gastric glands or organoid fragments in the cold basement
membrane matrix.

o

Dispense droplets of the organoid-matrix suspension into the center of pre-warmed 24-
well plates.[6]

o

Incubate the plate at 37°C for 15-30 minutes to allow the matrix to polymerize.[6]
e Adding Culture Medium:

o Carefully add 500 pL of the complete gastric organoid medium containing Gastrin | (1-14)
to each well.[6]

¢ Incubation and Maintenance:

o Incubate the plate at 37°C in a humidified incubator with 5% CO2.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://orca.cardiff.ac.uk/id/eprint/110121/1/MiMB_2016_150816_DJF_TJP%20%28002%29.pdf
https://orca.cardiff.ac.uk/id/eprint/110121/1/MiMB_2016_150816_DJF_TJP%20%28002%29.pdf
https://orca.cardiff.ac.uk/id/eprint/110121/1/MiMB_2016_150816_DJF_TJP%20%28002%29.pdf
https://orca.cardiff.ac.uk/id/eprint/110121/1/MiMB_2016_150816_DJF_TJP%20%28002%29.pdf
https://orca.cardiff.ac.uk/id/eprint/110121/1/MiMB_2016_150816_DJF_TJP%20%28002%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13831780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Change the culture medium every 2-3 days, replacing it with fresh, pre-warmed medium
supplemented with Gastrin | (1-14).[6]

e Passaging:
o Organoids are typically ready for passaging every 7-10 days.[6]
o Mechanically or enzymatically disrupt the matrix and the organoids.

o Re-plate the organoid fragments in a fresh basement membrane matrix as described in
step 1.

Signaling Pathway and Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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